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Compound of Interest

Compound Name: 3,5-Dimethylisoxazol-4-amine

Cat. No.: B1295807

An In-depth Technical Guide to 3,5-
Dimethylisoxazol-4-amine

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical and physical
properties of 3,5-dimethylisoxazol-4-amine, a heterocyclic amine of interest in medicinal

chemistry and drug discovery. The information is compiled from various sources to support
research and development activities.

Core Chemical and Physical Properties

3,5-Dimethylisoxazol-4-amine, with the CAS number 31329-64-3, is a solid compound at
room temperature. Its fundamental properties are summarized in the tables below.

General and Physical Properties
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Property Value Source(s)
Molecular Formula CsHsN20 [1]
Molecular Weight 112.13 g/mol [1]
Appearance Solid [1]

Melting Point 41-46 °C [1]

Boiling Point 78-80 °C at 0.4 mmHg

Density (Predicted) 1.118 + 0.06 g/cm?3

pKa (Predicted) 1.59+0.10

Spectroscopic Data

While specific IR and mass spectra for 3,5-dimethylisoxazol-4-amine are not readily available
in the public domain, *H-NMR data has been reported.

Chemical Shift o ] ]
Nucleus . Multiplicity Integration Assignment
(9) in CDCIs
H 2.20 singlet 3H -CHs
1H 2.28 singlet 3H -CHs
H 2.51 broad singlet 2H -NH:z

Synthesis Protocol

A common method for the synthesis of 3,5-dimethylisoxazol-4-amine involves the reduction
of 3,5-dimethyl-4-nitroisoxazole.

Materials:
o 3,5-dimethyl-4-nitroisoxazole

e Zinc powder
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e Ammonium chloride (NH4Cl)

o Water (H20)

o Ethyl acetate

Procedure:

Dissolve 3,5-dimethyl-4-nitroisoxazole in water.
e Add ammonium chloride to the solution.
e Cool the mixture to 4°C in an ice bath.

o Slowly add zinc powder to the cooled mixture over a period of 2 hours, maintaining the
temperature at 4°C.

 After the addition is complete, allow the reaction to proceed until completion.
» Extract the product with ethyl acetate.

» Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to yield 3,5-dimethylisoxazol-4-amine.

Experimental Protocols for Physicochemical
Characterization

Detailed experimental protocols for the determination of the physicochemical properties of 3,5-
dimethylisoxazol-4-amine are not explicitly published. However, standard methodologies for
amines can be applied.

Melting Point Determination (Capillary Method)

e Asmall, dry sample of 3,5-dimethylisoxazol-4-amine is finely powdered and packed into a
capillary tube to a height of 2-3 mm.

e The capillary tube is placed in a melting point apparatus.
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The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting
point.

The temperature at which the substance first begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.[2]

Boiling Point Determination (Micro-reflux Method)

Due to the high boiling point, determination at reduced pressure is recommended to prevent

decomposition.

A small amount of the sample is placed in a micro test tube.

A capillary tube, sealed at one end, is placed open-end down into the micro test tube.
The apparatus is heated in a suitable heating block.

A stream of bubbles will emerge from the capillary tube as the liquid is heated.

The heating is discontinued, and the temperature at which the liquid is drawn back into the
capillary tube is recorded as the boiling point at that pressure.

Solubility Determination

To a test tube containing a small, known amount of 3,5-dimethylisoxazol-4-amine, add a
measured volume of the solvent to be tested (e.g., water, ethanol, DMSO).

The mixture is agitated vigorously.

Visual inspection determines if the solid has dissolved. Solubility can be expressed
qualitatively (e.g., soluble, slightly soluble, insoluble) or quantitatively if the amounts are
precisely measured.[3][4]

pKa Determination (Potentiometric Titration)

A known concentration of 3,5-dimethylisoxazol-4-amine is dissolved in a suitable solvent
(e.g., water or a water-ethanol mixture).

The solution is titrated with a standardized solution of a strong acid (e.g., HCI).
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e The pH of the solution is monitored using a calibrated pH meter after each addition of the
titrant.

o Atitration curve (pH vs. volume of titrant) is plotted. The pH at the half-equivalence point
corresponds to the pKa of the conjugate acid of the amine.[5][6]

Biological Activity and Signaling Pathways

There is currently no direct evidence in the reviewed literature detailing the specific biological
activity of 3,5-dimethylisoxazol-4-amine itself or its involvement in any signaling pathways.
However, this molecule serves as a crucial building block in the synthesis of various biologically
active compounds.

Notably, derivatives of 3,5-dimethylisoxazole have been identified as potent inhibitors of
bromodomains, particularly the BET (Bromodomain and Extra-Terminal domain) family protein
BRDA4.[7] These inhibitors have shown promise as anti-cancer agents by downregulating the
expression of oncogenes like c-Myc.[7] The 3,5-dimethylisoxazole moiety in these derivatives
acts as a bioisostere for acetylated lysine, which is the natural ligand for bromodomains.[8]

Further research is required to elucidate the intrinsic biological effects of 3,5-
dimethylisoxazol-4-amine.

Visualizations
Logical Workflow for Physicochemical and Biological
Characterization

The following diagram outlines a logical workflow for the comprehensive characterization of a
novel chemical entity like 3,5-dimethylisoxazol-4-amine, from initial synthesis to biological
evaluation.
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Caption: A logical workflow for the synthesis, purification, and characterization of 3,5-
dimethylisoxazol-4-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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